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Compound of Interest

Compound Name: Denthyrsinin

Cat. No.: B1649284 Get Quote

Essential Safety and Handling Guide for
Denthyrsinin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling Denthyrsinin (CAS

No. 118169-17-8). The information is intended to supplement, not replace, comprehensive

institutional safety procedures and a thorough risk assessment prior to commencing any

experimental work. Denthyrsinin is a research chemical with potential anti-inflammatory and

neuroprotective properties; however, its toxicological properties are not extensively

documented. Therefore, it must be handled with a high degree of caution.

Chemical Identification and Properties
A clear identification of Denthyrsinin is critical for safe handling. Below is a summary of its key

identifiers and properties.
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Identifier Value

Chemical Name 1,5,7-trimethoxyphenanthrene-2,6-diol[1]

CAS Number 118169-17-8[1][2][3]

Molecular Formula C₁₇H₁₆O₅[1][3]

Molecular Weight 300.31 g/mol [1][3]

Purity >98%[1]

Known Applications
Research on potential anti-inflammatory and

neuroprotective properties.[3]

Personal Protective Equipment (PPE) and Handling
Given the limited specific hazard data for Denthyrsinin, a conservative approach to personal

protection is mandatory. The following PPE is required at all times when handling this

compound.

Standard Laboratory PPE
PPE Component Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile gloves. Change gloves immediately if

contaminated.

Body Protection A lab coat must be worn and fully fastened.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the solid form to avoid

dust inhalation.

Engineering Controls
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Control Measure Description

Ventilation
All handling of Denthyrsinin should be

conducted in a certified chemical fume hood.

Safety Equipment
An eyewash station and a safety shower must

be readily accessible in the work area.

Operational and Disposal Plans
A systematic approach to the use and disposal of Denthyrsinin is essential to minimize risk

and environmental impact.

Storage and Handling Protocol
Storage:

Store in a tightly sealed container.[1]

Keep in a cool, dry, and dark place.[1][3]

Recommended storage temperature is between 2-8°C.[3]

Stock solutions can be stored at temperatures below -20°C for several months.[1]

Handling:

For research purposes only. Not for human or veterinary diagnostic or therapeutic use.[1]

Avoid inhalation of dust and contact with skin and eyes.

To improve solubility, the tube can be warmed to 37°C and sonicated.[1]

Spill and Disposal Protocol
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Procedure Steps

Spill Response

1. Evacuate the immediate area. 2. Wear

appropriate PPE before cleanup. 3. For solid

spills, gently cover with an absorbent material to

avoid dust generation. 4. For solutions, absorb

with an inert material (e.g., vermiculite, sand). 5.

Collect all contaminated materials into a sealed,

labeled waste container.

Waste Disposal

1. Dispose of all Denthyrsinin waste as

hazardous chemical waste. 2. Follow all local,

state, and federal regulations for hazardous

waste disposal. 3. Do not dispose of down the

drain or in regular trash.

Experimental Workflow
The following diagram outlines a general workflow for handling Denthyrsinin in a laboratory

setting. Adherence to this workflow is crucial for maintaining a safe research environment.
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General Experimental Workflow for Handling Denthyrsinin

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Review Safety Information

Don Personal Protective Equipment (PPE)

Weigh Solid Denthyrsinin

Proceed to handling

Prepare Solution

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Exit work area

Click to download full resolution via product page

A general workflow for handling Denthyrsinin in a laboratory setting.
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This structured approach ensures that safety is considered at every stage of the experimental

process, from preparation to cleanup. By following these guidelines, researchers can minimize

their risk of exposure and ensure the safe handling and disposal of this research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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